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Compound of Interest

Compound Name: 3,5-Dimethoxybenzyl alcohol

Cat. No.: B135028

For Researchers, Scientists, and Drug Development Professionals
Introduction

3,5-Dimethoxybenzyl alcohol is an aromatic alcohol utilized as a key intermediate in the
synthesis of various pharmaceutical compounds and fine chemicals. Its molecular structure
lends itself to the creation of complex molecules with potential biological activity. This document
provides an in-depth technical guide on the safety, handling, and Material Safety Data Sheet
(MSDS) information for 3,5-Dimethoxybenzyl alcohol, intended for laboratory personnel and

professionals in drug development.

Chemical and Physical Properties

A summary of the key physical and chemical properties of 3,5-Dimethoxybenzyl alcohol is
presented in Table 1. This data is essential for understanding its behavior under various
laboratory conditions.

Table 1: Physical and Chemical Properties of 3,5-Dimethoxybenzyl Alcohol
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Property Value Reference(s)
Molecular Formula CoH1203 [1]
Molecular Weight 168.19 g/mol [1]
CAS Number 705-76-0
White to yellow-beige
Appearance . .
crystalline solid
Melting Point 43-46 °C (lit.) [2]
Boiling Point 183-186 °C at 20 mmHg [2]
] > 110 °C (> 230 °F) - closed
Flash Point [3]
cup
Vapor Pressure 0.000543 mmHg at 25 °C [2]
Solubility No data available
Density 1.1322 g/cm? (rough estimate) [2]

Hazard Identification and GHS Classification

According to the Globally Harmonized System of Classification and Labelling of Chemicals
(GHS), 3,5-Dimethoxybenzyl alcohol is classified as an irritant. The specific hazard
statements are outlined in Table 2.

Table 2: GHS Hazard Classification for 3,5-Dimethoxybenzyl Alcohol
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Hazard Class Hazard Category Hazard Statement Reference(s)
Skin H315: Causes skin
o Category 2 N [1]
corrosion/irritation irritation
Serious eye H319: Causes serious
L Category 2A o
damage/eye irritation eye irritation

Specific target organ
toxicity — single H335: May cause

. Category 3 : o [1]
exposure (respiratory respiratory irritation

tract irritation)

Pictogram:

lesalt text

Signal Word: Warning

Toxicological Information

While specific quantitative toxicity data such as LD50 (median lethal dose) for oral, dermal, or
inhalation routes for 3,5-Dimethoxybenzyl alcohol are not readily available in the public
domain, the GHS classification indicates its potential for irritation. The primary toxicological
concerns are skin, eye, and respiratory irritation upon contact or inhalation.

Handling and Storage

Proper handling and storage procedures are crucial to minimize exposure and ensure safety in
the laboratory.

4.1 Handling:
e Use in a well-ventilated area or under a chemical fume hood.
e Avoid breathing dust, fumes, gas, mist, vapors, or spray.[2]

e Avoid contact with skin and eyes.[2]
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o Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,
safety goggles, and a lab coat.

e Wash hands thoroughly after handling.

» Do not eat, drink, or smoke in areas where the chemical is handled.

4.2 Storage:

o Keep container tightly closed in a dry and well-ventilated place.

» Store in a cool place.

e Incompatible materials to avoid are oxidizing agents.

Personal Protective Equipment (PPE)

A summary of recommended personal protective equipment is provided in Table 3.

Table 3: Recommended Personal Protective Equipment

Protection Type Specification

) Safety glasses with side-shields or chemical
Eye/Face Protection
safety goggles.

) ] Chemical-resistant gloves (e.qg., nitrile rubber).
Skin Protection
Lab coat.

Use a NIOSH-approved respirator with an
appropriate cartridge for organic vapors and

Respiratory Protection particulates if ventilation is inadequate or for
spill cleanup. A Type N95 (US) respirator is
recommended.

First Aid Measures

In case of exposure, follow these first aid procedures and seek medical attention.
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o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Get medical attention.

o Skin Contact: Immediately wash skin with soap and plenty of water for at least 15 minutes
while removing contaminated clothing and shoes. Get medical attention if irritation develops.

 Inhalation: Remove victim to fresh air and keep at rest in a position comfortable for
breathing. If not breathing, if breathing is irregular or if respiratory arrest occurs, provide
artificial respiration or oxygen by trained personnel. Get medical attention.

 Ingestion: Wash out mouth with water. Remove victim to fresh air and keep at rest in a
position comfortable for breathing. If material has been swallowed and the exposed person is
conscious, give small quantities of water to drink. Do not induce vomiting unless directed to
do so by medical personnel. Get medical attention.

Accidental Release Measures

In the event of a spill, follow these procedures to ensure safety and proper cleanup.

» Personal Precautions: Evacuate personnel to a safe area. Wear appropriate personal
protective equipment (see Section 5). Avoid breathing dust and contact with the substance.

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let
product enter drains.

» Methods for Cleaning Up: Sweep up and shovel into a suitable, closed container for
disposal. Avoid generating dust. Ventilate the area and wash the spill site after material
pickup is complete.

Fire-Fighting Measures

e Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.

o Specific Hazards Arising from the Chemical: Emits toxic fumes under fire conditions.

» Protective Equipment for Firefighters: Wear self-contained breathing apparatus for
firefighting if necessary.
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Experimental Protocols

While specific experimental data for 3,5-Dimethoxybenzyl alcohol is not readily available, the
following are detailed methodologies for key experiments that would be cited for a chemical
with its GHS classification.

9.1 OECD Guideline 404: Acute Dermal Irritation/Corrosion

This test guideline describes a procedure for the assessment of the potential of a substance to
cause skin irritation.

¢ Principle: The substance is applied to the skin of a single animal in a stepwise procedure.
The response is observed and scored at specific intervals.

e Test Animal: Albino rabbit.
e Procedure:

o Approximately 24 hours before the test, the fur on the dorsal area of the trunk of the
animal is clipped.

o The test substance (0.5 g for solids) is applied to a small area (approximately 6 cm?) of
skin and covered with a gauze patch and semi-occlusive dressing.

o The exposure duration is typically 4 hours.
o After exposure, the residual test substance is removed.

o The skin is examined for erythema and edema at 1, 24, 48, and 72 hours after patch
removal.

o Skin reactions are scored according to a standardized grading scale.
9.2 OECD Guideline 405: Acute Eye Irritation/Corrosion

This test guideline describes a procedure for the assessment of the potential of a substance to
cause eye irritation.
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e Principle: A single dose of the substance is applied to one of the eyes of an experimental
animal, with the untreated eye serving as a control. The degree of eye irritation is evaluated
by scoring lesions of the cornea, iris, and conjunctivae at specific intervals.

e Test Animal: Albino rabbit.
e Procedure:

o The test substance (0.1 g for solids) is placed in the conjunctival sac of one eye of the
animal.

o The eyelids are held together for about one second.
o The eyes are examined at 1, 24, 48, and 72 hours after application.

o Ocular lesions (corneal opacity, iritis, conjunctival redness, and chemosis) are scored
according to a standardized grading scale.

Visualizations

The following diagrams illustrate logical workflows for handling and safety procedures related to
3,5-Dimethoxybenzyl alcohol.
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Spill of 3,5-Dimethoxybenzyl Alcohol Detected

Evacuate Immediate Area

l

Don Appropriate PPE
(Gloves, Goggles, Respirator)

l

Ensure Adequate Ventilation

Contain Spill with Inert Material
(e.g., sand, vermiculite)

Carefully Sweep Up and Place in
Sealed Container for Disposal

Decontaminate Spill Area
with Soap and Water

Dispose of Waste According to
Institutional and Local Regulations

Spill Response Complete

Click to download full resolution via product page

Caption: Spill response workflow for 3,5-Dimethoxybenzyl alcohol.
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Exposure to 3,5-Dimethoxybenzyl Alcohol

Route of Exposure?

\

Skin Contact Eye Contact Inhalation Ingestion

Remove Contaminated Clothing. Flush Eyes with Water for 15 min. Move to Fresh Air. Rinse Mouth with Water.
Wash Skin with Soap and Water for 15 min. Lift Eyelids. Provide Artificial Respiration if Needed. Do NOT Induce Vomiting.

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: First aid decision tree for exposure to 3,5-Dimethoxybenzyl alcohol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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